Cas no 647008-35-3 (2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)-)

• Product Name: 2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)-
• CAS No: 647008-35-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 418828
• PubChem ID: 71379112
• Update Time: 2025-04-19

2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-ethyl-3-(1-oxopropyl)-
• 4-ethyl-3-propanoyl-1,3-oxazolidin-2-one
• 647008-35-3
• DTXSID90801700

• Inchi： 1S/C8H13NO3/c1-3-6-5-12-8(11)9(6)7(10)4-2/h6H,3-5H2,1-2H3
• InChI Key： ZQEDTNMVEYIFIU-UHFFFAOYSA-N
• SMILES： O1C(N(C(CC)=O)C(CC)C1)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61